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Compound of Interest

Compound Name: 6-Bromopicolinamide

Cat. No.: B1343779 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Bromopicolinamide (CAS No. 25194-52-

9) was not readily available. The following guidance is synthesized from the safety data of

structurally similar compounds, including other brominated picolinamides and aromatic bromine

compounds. Researchers should handle this compound with caution and perform a thorough

risk assessment before commencing any experimental work.

This guide provides immediate safety, handling, and disposal information for laboratory

personnel, including researchers, scientists, and professionals in drug development, who are

working with 6-Bromopicolinamide. Adherence to these protocols is crucial for ensuring a

safe laboratory environment.

Hazard Identification and Classification
Based on analogous compounds, 6-Bromopicolinamide is anticipated to be harmful if

swallowed, cause skin irritation, and result in serious eye irritation. It may also cause

respiratory irritation.

GHS Hazard Statements (Anticipated):

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against potential exposure. The

following table summarizes the required PPE for handling 6-Bromopicolinamide.

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile)

To prevent skin contact.

Double-gloving is

recommended, and gloves

should be changed frequently.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient to control airborne

concentrations.

First Aid Measures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash the affected area with

soap and water. Seek medical attention if

irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Operational Plan: Safe Handling and Storage
A systematic approach to handling 6-Bromopicolinamide is essential for both safety and

experimental integrity.

Handling:

Engineering Controls: All work with 6-Bromopicolinamide, including weighing and solution

preparation, should be conducted in a certified chemical fume hood.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly after handling.

Dust and Aerosol Control: Avoid the formation of dust and aerosols. Use appropriate tools

and techniques to minimize dust generation during handling.
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Storage:

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
Proper disposal of 6-Bromopicolinamide and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused solid compound and contaminated materials (e.g., weigh paper,

pipette tips) in a dedicated, clearly labeled hazardous waste container for "Halogenated

Organic Solid Waste."

Liquid Waste: Collect solutions containing 6-Bromopicolinamide in a separate, clearly

labeled hazardous waste container for "Halogenated Organic Liquid Waste."

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste stream.

Disposal Method:

All chemical waste must be disposed of through a licensed and approved hazardous waste

disposal company.

Follow all local, state, and federal regulations for the disposal of halogenated organic

compounds. Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow and Safety Procedures
The following diagram illustrates the standard workflow for safely handling 6-
Bromopicolinamide from preparation to disposal.
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Safe Handling and Disposal Workflow for 6-Bromopicolinamide

Preparation

Handling (in Fume Hood)

Disposal

Start: Acquire 6-Bromopicolinamide

Conduct Risk Assessment

Step 1

Don Appropriate PPE

Step 2

Weigh Solid Compound

Step 3

Prepare Solution

Step 4a

Perform Experiment

Step 4b

Step 5

Segregate Waste
(Halogenated)

Step 6

Solid Waste Container

Solid

Liquid Waste Container

Liquid

Decontaminate Work Area

End: Hazardous Waste Pickup

Step 7

Click to download full resolution via product page

Caption: Workflow for handling 6-Bromopicolinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. angenechemical.com [angenechemical.com]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 6-
Bromopicolinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343779#personal-protective-equipment-for-
handling-6-bromopicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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